1-Octadecyl-2-hexadecanoyl-sn-glycero-3-phosphocholine
Overview
Description
1-O-octadecyl-2-palmitoyl-sn-glycero-3-phosphocholine is a 2-acyl-1-alkyl-sn-glycero-3-phosphocholine betaine where the alkyl and the acyl groups at position 1 and 2 are octadecyl and palmitoyl respectively. It derives from a 1-O-octadecyl-sn-glycero-3-phosphocholine and a hexadecanoic acid.
Scientific Research Applications
Effects on Exocrine Secretory Glands
1-Octadecyl-2-hexadecanoyl-sn-glycero-3-phosphocholine and its analogues demonstrate significant stimulation of amylase release in exocrine secretory glands. This effect is comparable to acetylcholine and results from interaction with plasma membrane receptors (Söling, Eibl, & Fest, 1984).
Critical Micellar Concentration
This compound has been studied for its critical micellar concentration, showing that at typical biological study concentrations, it is present as a monomolecular species. This characteristic is crucial for understanding its diverse biological activities (Kramp, Piéroni, Pinckard, & Hanahan, 1984).
Interaction with Cellular Targets
1-Octadecyl-2-hexadecanoyl-sn-glycero-3-phosphocholine has been identified as a new cellular target for specific potassium channels, indicating its potential role in modulating ion channel functions (Potier et al., 2011).
Platelet Stimulating Activity
Enantiomers of this compound show significant platelet stimulating activity, indicating its potential role in regulating platelet function and hemostasis (Hanahan, Munder, Satouchi, McManus, & Pinckard, 1981).
Effects on Membrane Biophysics
Studies have demonstrated that certain analogs of 1-Octadecyl-2-hexadecanoyl-sn-glycero-3-phosphocholine influence the biophysical properties of model membranes. This provides insights into the mechanism of action of these compounds at the cellular level (Torrecillas et al., 2006).
Influence on Calcium Fluxes
This compound and its analogs significantly influence calcium fluxes into human endothelial cells, suggesting their potential role in cellular signaling and vascular functions (Bussolino et al., 1985).
properties
Product Name |
1-Octadecyl-2-hexadecanoyl-sn-glycero-3-phosphocholine |
|---|---|
Molecular Formula |
C42H86NO7P |
Molecular Weight |
748.1 g/mol |
IUPAC Name |
[(2R)-2-hexadecanoyloxy-3-octadecoxypropyl] 2-(trimethylazaniumyl)ethyl phosphate |
InChI |
InChI=1S/C42H86NO7P/c1-6-8-10-12-14-16-18-20-21-22-24-26-28-30-32-34-37-47-39-41(40-49-51(45,46)48-38-36-43(3,4)5)50-42(44)35-33-31-29-27-25-23-19-17-15-13-11-9-7-2/h41H,6-40H2,1-5H3/t41-/m1/s1 |
InChI Key |
GTFLTTXDLGEBAI-VQJSHJPSSA-N |
Isomeric SMILES |
CCCCCCCCCCCCCCCCCCOC[C@H](COP(=O)([O-])OCC[N+](C)(C)C)OC(=O)CCCCCCCCCCCCCCC |
Canonical SMILES |
CCCCCCCCCCCCCCCCCCOCC(COP(=O)([O-])OCC[N+](C)(C)C)OC(=O)CCCCCCCCCCCCCCC |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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